![molecular formula C19H20N2O3S B2820056 (E)-2,4-dimethoxy-N-(3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide CAS No. 850903-08-1](/img/structure/B2820056.png)
(E)-2,4-dimethoxy-N-(3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
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Overview
Description
Benzothiazoles are heterocyclic aromatic hydrocarbons containing phenyl and thiazole rings, as well as sulfur and nitrogen atoms in their structures . Benzothiazole derivatives display a wide spectrum of pharmacologic effects, including anti-inflammatory , antibacterial , antiviral , antioxidant , and immunomodulatory properties .
Synthesis Analysis
The synthesis of benzothiazole derivatives often involves coupling substituted 2-amino benzothiazoles with other compounds . For example, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Molecular Structure Analysis
The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties .Chemical Reactions Analysis
Benzothiazoles can undergo a variety of chemical reactions due to their aromaticity. The ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place .Physical And Chemical Properties Analysis
The physical and chemical properties of a specific benzothiazole derivative would depend on its specific structure. For example, the molecular weight of 3-(Benzo[d]thiazol-2-yl)-2-methylaniline is 240.32 .Scientific Research Applications
- Benzamides, including this compound, have been investigated for their antioxidant potential. In vitro studies have shown that some synthesized benzamides exhibit effective total antioxidant, free radical scavenging, and metal chelating activities . These properties are crucial in combating oxidative stress and preventing cellular damage.
- Researchers have evaluated the in vitro antibacterial activity of benzamide derivatives against both gram-positive and gram-negative bacteria. By testing this compound against bacterial strains, scientists can explore its potential as an antimicrobial agent . Understanding its efficacy in inhibiting bacterial growth is essential for drug development.
- Benzamides, due to their diverse chemical structures, have been explored in drug discovery. Their potential applications span various therapeutic areas, including cancer treatment, anti-inflammatory agents, and analgesics . Investigating this compound’s interactions with biological targets could lead to novel drug candidates.
- Beyond medicine, benzamides find use in industrial sectors such as plastics, rubber, paper, and agriculture . Their versatility makes them valuable in material science and manufacturing processes.
- Interestingly, related benzothiazole derivatives have been employed in the synthesis of styryl dyes. For example, (E)-3-heptyl-2-(4-thiomorpholinostyryl)benzo[d]thiazol-3-ium iodide is a chemically pure styryl dye synthesized using a reliable strategy . Such dyes have applications in fluorescence imaging and materials science.
- Amide derivatives, including benzamides, have demonstrated anti-platelet activity . Investigating their effects on platelet aggregation and clotting mechanisms contributes to our understanding of cardiovascular health.
Antioxidant Activity
Antibacterial Properties
Drug Discovery
Industrial Applications
Styryl Dye Synthesis
Anti-Platelet Activity
Mechanism of Action
While the specific mechanism of action for “(E)-2,4-dimethoxy-N-(3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide” is not available, benzothiazole derivatives have been found to have various biological effects. For example, some benzothiazole derivatives have been found to inhibit the human monoamine oxidase (hMAO) A and B isoforms .
properties
IUPAC Name |
2,4-dimethoxy-N-(3,4,6-trimethyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3S/c1-11-8-12(2)17-16(9-11)25-19(21(17)3)20-18(22)14-7-6-13(23-4)10-15(14)24-5/h6-10H,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVJQHNKMYXIWPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)SC(=NC(=O)C3=C(C=C(C=C3)OC)OC)N2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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